Cas no 1260822-57-8 (3-(5-Bromo-2-fluorophenyl)pyrrolidine)

• Product Name: 3-(5-Bromo-2-fluorophenyl)pyrrolidine
• CAS No: 1260822-57-8
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• MDL: MFCD17482944
• CID: 5603369
• PubChem ID: 83543747
• Update Time: 2025-07-19

3-(5-Bromo-2-fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1260822-57-8
• 3-(5-bromo-2-fluorophenyl)pyrrolidine
• EN300-1912391
• 3-(5-Bromo-2-fluorophenyl)pyrrolidine

• MDL： MFCD17482944
• Inchi： 1S/C10H11BrFN/c11-8-1-2-10(12)9(5-8)7-3-4-13-6-7/h1-2,5,7,13H,3-4,6H2
• InChI Key： SFMGRZHFSKLGER-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1CNCC1)F

Computed Properties

• Exact Mass: 243.00589g/mol
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(5-Bromo-2-fluorophenyl)pyrrolidine

Recent Advances in the Study of 3-(5-Bromo-2-fluorophenyl)pyrrolidine (CAS: 1260822-57-8)

The compound 3-(5-Bromo-2-fluorophenyl)pyrrolidine (CAS: 1260822-57-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by a pyrrolidine ring substituted with a bromo-fluorophenyl group, has shown promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its therapeutic potential.

One of the key areas of research involves the synthesis and structural characterization of 3-(5-Bromo-2-fluorophenyl)pyrrolidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized protocol employs a palladium-catalyzed cross-coupling reaction, which enhances the efficiency of introducing the bromo-fluorophenyl moiety to the pyrrolidine scaffold. This advancement is critical for facilitating further preclinical and clinical studies.

In terms of biological activity, recent investigations have highlighted the compound's affinity for serotonin and dopamine receptors, suggesting its potential as a lead compound for treating neuropsychiatric disorders such as depression and schizophrenia. A 2024 study in ACS Chemical Neuroscience demonstrated that 3-(5-Bromo-2-fluorophenyl)pyrrolidine exhibits selective binding to the 5-HT2A receptor, with a Ki value in the nanomolar range. This selectivity is attributed to the unique steric and electronic properties conferred by the bromo and fluoro substituents on the phenyl ring.

Furthermore, computational modeling and molecular dynamics simulations have been employed to elucidate the binding mechanisms of 3-(5-Bromo-2-fluorophenyl)pyrrolidine with its target receptors. These studies, published in Bioorganic & Medicinal Chemistry Letters, reveal that the pyrrolidine ring adopts a specific conformation upon binding, which is stabilized by hydrophobic interactions with the receptor's binding pocket. Such insights are invaluable for the design of derivatives with improved potency and selectivity.

Another promising avenue of research explores the compound's potential in oncology. Preliminary in vitro studies indicate that 3-(5-Bromo-2-fluorophenyl)pyrrolidine may inhibit the proliferation of certain cancer cell lines, particularly those associated with glioblastoma. The mechanism appears to involve the disruption of key signaling pathways, although further mechanistic studies are required to confirm these findings. These results were presented at the 2023 American Association for Cancer Research (AACR) annual meeting.

Despite these advancements, challenges remain in the development of 3-(5-Bromo-2-fluorophenyl)pyrrolidine as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the pyrrolidine core and the halogen substituents to enhance pharmacokinetic properties while maintaining efficacy.

In conclusion, 3-(5-Bromo-2-fluorophenyl)pyrrolidine (CAS: 1260822-57-8) represents a versatile scaffold with significant potential in drug discovery. Recent studies have advanced our understanding of its synthesis, biological activity, and mechanistic underpinnings, paving the way for future therapeutic applications. Continued research efforts will be essential to fully realize its promise in treating CNS disorders and cancer.